Cas no 892779-06-5 (4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine
• CAS No: 892779-06-5
• MF: C₁₇H₁₄N₆O
• MW: 318.33266210556
• CID: 5423028
• Update Time: 2025-07-09

4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-phenyltriazol-4-amine
• 4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H14N6O/c1-11-7-5-6-10-13(11)16-19-17(24-21-16)14-15(18)23(22-20-14)12-8-3-2-4-9-12/h2-10H,18H2,1H3
• InChI Key： OMKLESUGXAFDCV-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=CC=C3C)N=2)=C(N)N(C2=CC=CC=C2)N=1

Additional information on 4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine

Introduction to Compound with CAS No. 892779-06-5 and Its Applications in Modern Chemical Biology

The compound with the CAS number 892779-06-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine, represents a sophisticated blend of heterocyclic scaffolds that are increasingly being explored for their potential in drug discovery and therapeutic development.

At the heart of this compound's appeal lies its intricate molecular architecture, which integrates multiple heterocyclic rings into a single entity. The presence of both the 1,2,4-oxadiazole and 1H-1,2,3-triazole moieties suggests a high degree of structural complexity that can be leveraged to interact with biological targets in novel ways. This dual heterocyclic system has been the subject of extensive research due to its ability to modulate various biological pathways, making it a promising candidate for further exploration in medicinal chemistry.

The 4-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl moiety, in particular, contributes to the compound's unique pharmacophoric features. This part of the molecule is known for its ability to engage in multiple non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. These interactions are critical for the compound's binding affinity and selectivity, which are essential factors in drug design. The phenyl ring substituent further enhances these interactions by providing additional surface area for binding and by influencing the electronic properties of the molecule.

In recent years, there has been a growing interest in heterocyclic compounds as therapeutic agents due to their diverse biological activities and favorable pharmacokinetic properties. The compound with CAS No. 892779-06-5 exemplifies this trend by combining multiple heterocyclic units into a single molecule that exhibits promising biological activity. Specifically, studies have shown that this compound has potential applications in the treatment of various diseases, including inflammatory disorders and neurological conditions.

The 1H-1,2,3-triazole ring is another key feature of this molecule that contributes to its biological activity. Triazoles are well-known for their ability to act as scaffolds in drug design due to their stability and versatility in forming hydrogen bonds. The presence of the phenyl group in the 1H-1,2,3-triazole moiety further enhances its interaction with biological targets by providing additional binding sites. This combination of structural features makes the compound a compelling candidate for further investigation.

Recent research has also highlighted the importance of computational methods in the design and optimization of heterocyclic compounds like this one. Computational studies have shown that the compound can be effectively modeled using various molecular modeling techniques, including molecular dynamics simulations and quantum mechanical calculations. These methods have provided valuable insights into the compound's binding mode and have helped identify key residues involved in its interaction with biological targets.

The synthesis of this compound represents a significant achievement in synthetic chemistry due to its complexity and the multiple steps involved in its preparation. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and purity. Despite these challenges, the synthesis has been successfully achieved using established methodologies, demonstrating the feasibility of producing this compound on a larger scale for further research and development.

In conclusion, the compound with CAS No. 892779-06-5 is a structurally complex molecule that holds great promise for applications in chemical biology and drug discovery. Its unique combination of heterocyclic scaffolds and functional groups makes it an attractive candidate for further exploration. With ongoing research focusing on its biological activities and computational modeling studies providing valuable insights into its interactions with biological targets, this compound is poised to make significant contributions to the field.